Cas no 88301-74-0 (Benzenamine, 2-(chloromethyl)-6-(trifluoromethyl)-, hydrochloride)

88301-74-0 structure
Product name:Benzenamine, 2-(chloromethyl)-6-(trifluoromethyl)-, hydrochloride
Benzenamine, 2-(chloromethyl)-6-(trifluoromethyl)-, hydrochloride Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 2-(chloromethyl)-6-(trifluoromethyl)-, hydrochloride
- 2-(chloromethyl)-6-(trifluoromethyl)aniline,hydrochloride
- 2-(Chloromethyl)-6-(trifluoromethyl)aniline--hydrogen chloride (1/1)
- DTXSID80537884
- 88301-74-0
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- Inchi: InChI=1S/C8H7ClF3N.ClH/c9-4-5-2-1-3-6(7(5)13)8(10,11)12;/h1-3H,4,13H2;1H
- InChI Key: REIWBMTUTDSMAI-UHFFFAOYSA-N
- SMILES: C1=CC(=C(C(=C1)C(F)(F)F)N)CCl.Cl
Computed Properties
- Exact Mass: 244.9985891g/mol
- Monoisotopic Mass: 244.9985891g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 171
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
Benzenamine, 2-(chloromethyl)-6-(trifluoromethyl)-, hydrochloride Related Literature
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Hao Zhang,Mingjie Lu,Huanlei Wang,Yan Lyu,Dong Li,Shijiao Sun,Jing Shi,Wei Liu Sustainable Energy Fuels, 2018,2, 2314-2324
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Marfran C. D. Santos,Ingryd C. Morais,José V. Fernandes,Kássio M. G. Lima Anal. Methods, 2018,10, 1280-1285
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Aldo Arrais,Mauro Botta,Stefano Avedano,Giovanni Battista Giovenzana,Eliana Gianolio,Enrico Boccaleri,Pier Luigi Stanghellini,Silvio Aime Chem. Commun., 2008, 5936-5938
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Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
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